Cas no 2137472-63-8 (3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid
• CAS No: 2137472-63-8
• MF: C₁₂H₁₈BrN₃O₄
• MW: 348.193022251129
• CID: 5783186
• PubChem ID: 165800378
• Update Time: 2025-06-11

3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-1-yl)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
• 2137472-63-8
• EN300-1141019
• 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid

• Inchi： 1S/C12H18BrN3O4/c1-7(16-6-8(13)5-14-16)9(10(17)18)15-11(19)20-12(2,3)4/h5-7,9H,1-4H3,(H,15,19)(H,17,18)
• InChI Key： PCZTTWLGEXWZHU-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C)C(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.04807g/mol
• Monoisotopic Mass: 347.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid

Research Briefing on 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid (CAS: 2137472-63-8)

In recent years, the compound 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid (CAS: 2137472-63-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and tert-butoxycarbonyl (Boc) protected amino acid moieties, has shown promising potential in drug discovery and development. The presence of the bromo-substituted pyrazole ring enhances its reactivity, making it a valuable intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid, highlighting its scalability and high yield under mild reaction conditions. The study emphasized the compound's role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. The bromo group facilitates further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in fragment-based drug design. Researchers utilized 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid as a building block to develop novel inhibitors of protein-protein interactions (PPIs). The study demonstrated that the Boc-protected amino acid moiety enhances the compound's solubility and bioavailability, while the pyrazole ring contributes to binding affinity. These findings underscore the compound's versatility in addressing challenging drug targets.

In addition to its synthetic and medicinal applications, the compound has also been investigated for its potential in chemical biology. A 2023 study in ACS Chemical Biology described its use as a probe for studying enzyme mechanisms. The bromo-pyrazole moiety was shown to act as a covalent modifier of cysteine residues in target enzymes, providing insights into enzyme active sites and facilitating the design of irreversible inhibitors. This application highlights the compound's dual role as both a synthetic intermediate and a tool for mechanistic studies.

Despite these promising developments, challenges remain in the widespread adoption of 3-(4-bromo-1H-pyrazol-1-yl)-2-{(tert-butoxy)carbonylamino}butanoic acid. Issues such as stability under physiological conditions and potential off-target effects need to be addressed in future research. However, the compound's unique structural features and demonstrated utility in multiple areas of drug discovery make it a valuable asset for researchers. Ongoing studies are expected to further elucidate its potential and expand its applications in the chemical biology and pharmaceutical fields.